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Compound of Interest

Compound Name: N,N-Bis(2-chloroethyl)acetamide

Cat. No.: B1329722 Get Quote

N,N-Bis(2-chloroethyl)acetamide: A Technical
Overview
This guide provides essential information regarding the molecular properties of N,N-Bis(2-
chloroethyl)acetamide, a chemical compound of interest to researchers and professionals in

the field of drug development and organic chemistry.

Core Molecular Data
The fundamental molecular characteristics of N,N-Bis(2-chloroethyl)acetamide are

summarized below. This data is crucial for a variety of scientific applications, including

stoichiometry, reaction kinetics, and analytical chemistry.

Property Value

Molecular Formula C6H11Cl2NO[1][2]

Molecular Weight 184.06 g/mol [1][3]

Data Acquisition Workflow
The process for obtaining and verifying the molecular data presented in this guide follows a

straightforward and systematic approach. The diagram below illustrates the logical flow from

initial query to final data presentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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